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Compound of Interest
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Cat. No.: B1287797 Get Quote

In-Depth Technical Guide to Adipoyl-d8 Chloride
For Researchers, Scientists, and Drug Development Professionals

Abstract
Adipoyl-d8 chloride (CAS No. 284487-62-3) is the deuterated isotopologue of adipoyl

chloride. This stable, isotopically labeled compound serves as a valuable research tool,

particularly in studies involving polymer chemistry and as an internal standard in mass

spectrometry-based analyses. Its physical and chemical properties are comparable to its non-

deuterated counterpart, with the key difference being the increased molecular weight due to the

presence of eight deuterium atoms. This guide provides a comprehensive overview of the

physical properties, appearance, and common applications of Adipoyl-d8 chloride, including a

detailed experimental protocol for its use in the synthesis of Nylon-6,6.

Physical and Chemical Properties
Adipoyl-d8 chloride is a colorless to pale yellow liquid with a pungent odor. It is sensitive to

moisture and will react with water to form adipic-d10 acid and hydrochloric acid. Due to its

reactivity, it should be handled in a dry, inert atmosphere.

Table 1: Physical and Chemical Properties of Adipoyl-d8 Chloride
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Property Value Reference

CAS Number 284487-62-3 [1]

Molecular Formula C₆D₈Cl₂O₂ [1]

Molecular Weight 191.08 g/mol [1]

Synonyms Hexanedioyl-d8 chloride

Appearance Colorless to pale yellow liquid [2]

Boiling Point 105-107 °C at 2 mmHg [1]

Density 1.313 g/mL at 25 °C [1]

Isotopic Purity 98 atom % D

Synthesis
While a specific, detailed experimental protocol for the synthesis of Adipoyl-d8 chloride is not

readily available in the reviewed literature, it can be prepared from its corresponding

deuterated carboxylic acid, Adipic-d10 acid, using standard methods for converting carboxylic

acids to acid chlorides. A general and widely used method involves the use of thionyl chloride

(SOCl₂).

General Experimental Protocol: Synthesis of Adipoyl-d8
Chloride from Adipic-d10 Acid
Disclaimer: This is a generalized protocol and should be adapted and optimized by a qualified

chemist. All work should be performed in a well-ventilated fume hood with appropriate personal

protective equipment.

Materials:

Adipic-d10 acid

Thionyl chloride (SOCl₂)

Anhydrous solvent (e.g., dichloromethane or toluene)

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://m.chemicalbook.com/ProductChemicalPropertiesCB5331866_EN.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB5331866_EN.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB5331866_EN.htm
https://www.guidechem.com/encyclopedia/adipoyl-chloride-dic2283.html
https://m.chemicalbook.com/ProductChemicalPropertiesCB5331866_EN.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB5331866_EN.htm
https://www.benchchem.com/product/b1287797?utm_src=pdf-body
https://www.benchchem.com/product/b1287797?utm_src=pdf-body
https://www.benchchem.com/product/b1287797?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1287797?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Round-bottom flask

Reflux condenser with a drying tube

Magnetic stirrer and stir bar

Heating mantle

Distillation apparatus

Procedure:

In a dry round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), suspend

Adipic-d10 acid in an excess of thionyl chloride. A small amount of an anhydrous solvent

may be used.

Equip the flask with a reflux condenser fitted with a drying tube to protect the reaction from

atmospheric moisture.

Gently heat the reaction mixture to reflux with stirring. The reaction progress can be

monitored by the cessation of gas evolution (HCl and SO₂).

Once the reaction is complete, carefully remove the excess thionyl chloride by distillation.

The resulting crude Adipoyl-d8 chloride can be purified by fractional distillation under

reduced pressure.

Applications in Synthesis: Interfacial Polymerization
of Nylon-6,6-d8
Adipoyl-d8 chloride is a key reagent in the synthesis of deuterated Nylon-6,6. The following

protocol details the laboratory-scale synthesis of Nylon-6,6-d8 via interfacial polymerization.

Detailed Experimental Protocol: Synthesis of Nylon-6,6-
d8
Materials:
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Adipoyl-d8 chloride

Hexamethylenediamine

Sodium hydroxide (NaOH)

Deionized water

Anhydrous hexane (or other suitable organic solvent)

Beaker (100 mL)

Forceps

Glass rod

Procedure:

Prepare the Aqueous Phase: In a 100 mL beaker, prepare a solution by dissolving 3.0 g of

hexamethylenediamine and 1.0 g of NaOH in 50 mL of deionized water.

Prepare the Organic Phase: In a separate beaker, prepare a solution by dissolving 1.5 to 2.0

mL of Adipoyl-d8 chloride in 50 mL of anhydrous hexane.

Interfacial Polymerization: Carefully and slowly pour the organic phase (Adipoyl-d8 chloride
solution) on top of the aqueous phase (hexamethylenediamine solution) in the beaker. Avoid

mixing the two layers. A polymer film will form at the interface of the two immiscible liquids.

Formation of the Nylon Rope: Using a pair of forceps, gently grasp the polymer film at the

center and pull it upwards. A continuous strand of nylon will be drawn from the interface.

Winding the Nylon Rope: Wind the nylon strand onto a glass rod. Continue to pull the strand

from the beaker until one of the reactants is depleted.

Washing and Drying: The resulting nylon rope should be washed thoroughly with water and

then allowed to air dry.

Spectroscopic Data
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Specific experimental spectroscopic data (NMR, IR, Mass Spectrometry) for Adipoyl-d8
chloride are not widely available in public databases. However, the expected spectral

characteristics can be inferred from the known spectra of its non-deuterated analog, Adipoyl

chloride.

¹H NMR: A proton NMR spectrum of Adipoyl-d8 chloride is expected to show a significant

reduction or absence of signals in the aliphatic region compared to Adipoyl chloride due to

the deuterium substitution.

¹³C NMR: The carbon-13 NMR spectrum would show signals for the carbonyl carbons and

the deuterated methylene carbons. The signals for the deuterated carbons would likely

appear as multiplets due to C-D coupling.

IR Spectroscopy: The infrared spectrum is expected to be very similar to that of Adipoyl

chloride, with a strong characteristic absorption band for the C=O stretch of the acid chloride

functional group, typically in the region of 1750-1815 cm⁻¹. The C-H stretching and bending

vibrations would be replaced by C-D vibrations at lower frequencies.

Mass Spectrometry: The mass spectrum would show a molecular ion peak corresponding to

the molecular weight of Adipoyl-d8 chloride (191.08 g/mol ). The fragmentation pattern

would be influenced by the presence of deuterium.

Safety and Handling
Adipoyl-d8 chloride is a corrosive and moisture-sensitive compound. It should be handled

with appropriate safety precautions in a well-ventilated fume hood. Personal protective

equipment, including safety goggles, chemical-resistant gloves, and a lab coat, should be worn

at all times. In case of contact with skin or eyes, flush immediately with copious amounts of

water and seek medical attention.

Visualization of Experimental Workflow
The following diagram illustrates the workflow for the synthesis of Nylon-6,6-d8 using Adipoyl-
d8 chloride.
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Caption: Workflow for the synthesis of Nylon-6,6-d8.

Conclusion
Adipoyl-d8 chloride is a valuable isotopically labeled reagent for chemical synthesis and

analysis. Its physical properties are well-defined, and its reactivity is analogous to its non-

deuterated counterpart, making it a suitable substitute in various applications where isotopic

labeling is desired. The provided experimental protocol for the synthesis of Nylon-6,6-d8 serves

as a practical example of its utility in polymer chemistry. Researchers and scientists are

advised to handle this compound with appropriate safety measures due to its corrosive and

moisture-sensitive nature.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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